Cas no 904813-60-1 (2-(4-AMINO-BUTYLAMINO)-NICOTINIC ACID)

2-(4-AMINO-BUTYLAMINO)-NICOTINIC ACID structure
904813-60-1 structure
Product Name:2-(4-AMINO-BUTYLAMINO)-NICOTINIC ACID
CAS No:904813-60-1
MF:C10H15N3O2
MW:209.245002031326
MDL:MFCD06245396
CID:994842
PubChem ID:2771704
Update Time:2025-09-20

2-(4-AMINO-BUTYLAMINO)-NICOTINIC ACID Chemical and Physical Properties

Names and Identifiers

    • 2-(4-AMINO-BUTYLAMINO)-NICOTINIC ACID
    • 2-(4-aminobutylamino)pyridine-3-carboxylic acid
    • GL-0126
    • 2-(4-Aminobutylamino)nicotinic acid
    • MFCD06245396
    • 2-[(4-aminobutyl)amino]pyridine-3-carboxylic acid
    • 904813-60-1
    • 2-(4-AMINO-BUTYLAMINO)-NICOTINICACID
    • AKOS005254848
    • 2-(4-Aminobutylamino)-nicotinic acid
    • DTXSID70378026
    • MS-21036
    • MDL： MFCD06245396
    • Inchi： 1S/C10H15N3O2/c11-5-1-2-6-12-9-8(10(14)15)4-3-7-13-9/h3-4,7H,1-2,5-6,11H2,(H,12,13)(H,14,15)
    • InChI Key： KWBVRLFOOZVWIJ-UHFFFAOYSA-N
    • SMILES： OC(C1=CC=CN=C1NCCCCN)=O

Computed Properties

  • Exact Mass: 209.11600
  • Monoisotopic Mass: 209.116426730g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 199
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.3
  • Topological Polar Surface Area: 88.2Ų

Experimental Properties

  • PSA: 88.24000
  • LogP: 1.70390

2-(4-AMINO-BUTYLAMINO)-NICOTINIC ACID Security Information

  • Hazardous Material Identification： Xi

2-(4-AMINO-BUTYLAMINO)-NICOTINIC ACID Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-(4-AMINO-BUTYLAMINO)-NICOTINIC ACID Pricemore >>

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